Cas no 1052689-42-5 (tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate)

• Product Name: tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate
• CAS No: 1052689-42-5
• MF: C₁₄H₂₁NO₇
• MW: 315.319044828415
• CID: 2119330
• Update Time: 2025-08-03

tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate
• Carbamic acid, N-[3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C14H21NO7/c1-13(2,3)22-12(19)15-7-6-8(16)9-10(17)20-14(4,5)21-11(9)18/h9H,6-7H2,1-5H3,(H,15,19)
• InChI Key： BTXIPOJKDQOLSU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCCC(C1C(=O)OC(C)(C)OC1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate

Introduction to Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate (CAS No. 1052689-42-5)

Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate, identified by its CAS number 1052689-42-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate heterocyclic structure, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of a tert-butyl group and a complex dioxane ring system makes this molecule of particular interest for researchers exploring novel synthetic pathways and pharmacological applications.

The structural framework of Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate is notable for its ability to serve as a versatile intermediate in the synthesis of more complex molecules. The dioxane core, particularly the 2,2-dimethyl-4,6-dioxo substitution pattern, introduces rigidity and electronic richness to the molecule, which can be exploited in designing ligands or substrates for enzymatic or catalytic reactions. This structural motif has been increasingly studied in recent years due to its role in stabilizing reactive intermediates and facilitating specific interactions with biological targets.

In the realm of pharmaceutical research, compounds like Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate are often explored for their potential as building blocks in drug discovery. The carbamate functional group is particularly relevant in medicinal chemistry, as it is commonly found in active pharmaceutical ingredients (APIs) due to its ability to form stable amide-like linkages. The tert-butyl group further enhances the compound's utility by providing a lipophilic anchor that can improve solubility and membrane permeability when incorporated into larger molecular frameworks.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies suggest that the rigid dioxane ring system in Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate could interact favorably with specific binding pockets in enzymes or receptors. This has led to investigations into its potential as an inhibitor or modulator of key metabolic pathways. For instance, researchers have hypothesized that derivatives of this compound could exhibit inhibitory effects on enzymes involved in inflammatory responses or cancer cell proliferation.

The synthesis of Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate presents unique challenges due to the complexity of its heterocyclic core. However, recent methodological improvements in organic synthesis have made it more feasible to produce this compound with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to streamline the construction of the dioxane ring system. These advancements not only facilitate the production of this compound but also open up possibilities for generating libraries of analogs for high-throughput screening.

The pharmacokinetic properties of Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-yl)-3-oxopropylcarbamate are also under investigation. Preliminary data suggest that the compound exhibits moderate oral bioavailability and reasonable metabolic stability in preclinical models. This makes it a promising candidate for further development into a therapeutic agent. Additionally, the structural features that contribute to its stability may also enhance its shelf life and storage conditions under practical pharmaceutical applications.

In conclusion,Tert-butyl 3-(2,2-dimethyl-4,6-dioxo-1,3-dioxan-5-ylyl)-3 oxoprop yl carbamate (CAS No. 1052689 -42 -5) represents a significant advancement in synthetic organic chemistry with potential applications across multiple disciplines. Its complex heterocyclic structure and functional groups make it a valuable intermediate for drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new synthetic strategies and biological activities associated with this compound, Tert-but yl 3 -(22 dimethyl -46 dox o -13 dox an -55 yl ) -33 ox o prop y l carbamate is poised to play an increasingly important role in both academic research and industrial applications.